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Compound of Interest

Compound Name: 2-Acetyl-5-bromopyridine

Cat. No.: B154861 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Acetyl-5-bromopyridine, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on established safety protocols for

hazardous chemical waste and data from structurally similar compounds.

Hazard Summary and Personal Protective
Equipment (PPE)
2-Acetyl-5-bromopyridine is a chemical that requires careful handling due to its potential

hazards. While a specific Safety Data Sheet (SDS) was not identified, data from analogous

compounds such as 2-acetylpyridine and other brominated pyridines suggest the following

potential hazards.[1][2] Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.
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Hazard Classification Description Precautionary Statements

Combustible Liquid May ignite on heating.

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.[1]

Acute Oral Toxicity Toxic if swallowed.

Do not eat, drink or smoke

when using this product. Wash

skin thoroughly after handling.

Acute Dermal Toxicity Fatal in contact with skin.

Do not get in eyes, on skin, or

on clothing. Wear protective

gloves and protective clothing.

Skin Irritation Causes skin irritation.

Wash contaminated skin

thoroughly after handling. If

skin irritation occurs, get

medical advice/attention.[1]

Serious Eye Irritation Causes serious eye irritation.

Wear eye protection/face

protection. If in eyes, rinse

cautiously with water for

several minutes.[1]

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing mist or vapors.

Use only outdoors or in a well-

ventilated area.[1]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.[3]

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area. A respirator may be required for large

quantities or in case of spills.
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Step-by-Step Disposal Procedure
The proper disposal of 2-Acetyl-5-bromopyridine is critical to ensure personnel safety and

environmental protection. Chemical waste generators are responsible for correctly classifying

and disposing of hazardous waste in accordance with local, regional, and national regulations.

[4]

1. Waste Collection:

Collect waste 2-Acetyl-5-bromopyridine and any contaminated materials (e.g., pipette tips,
absorbent pads) in a designated, compatible, and properly labeled hazardous waste
container.
The container must be in good condition and have a secure, tight-fitting lid.
Label the container clearly with "Hazardous Waste," the full chemical name "2-Acetyl-5-
bromopyridine," and the associated hazards (e.g., "Toxic," "Combustible").

2. Storage:

Store the waste container in a designated satellite accumulation area or central hazardous
waste storage area.
The storage area should be cool, dry, and well-ventilated.[4]
Keep the container away from heat, sparks, and open flames.[4]
Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[4]

3. Disposal Request:

Once the waste container is full or ready for disposal, submit a hazardous waste pickup
request to your institution's EHS department.
Follow your institution's specific procedures for waste pickup requests.

4. Spill and Emergency Procedures:

Minor Spills:
Evacuate the immediate area.
Wear appropriate PPE.
Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).[5]
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Collect the absorbed material using non-sparking tools and place it in a labeled hazardous
waste container.
Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous
waste.
Major Spills:
Evacuate the laboratory and alert others in the area.
Contact your institution's EHS or emergency response team immediately.
Do not allow the chemical to enter drains or waterways.[6]

Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Acetyl-5-bromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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